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Compound of Interest

Compound Name: Trimethylacetonitrile

Cat. No.: B147661 Get Quote

For immediate release

Ensuring the safe and compliant disposal of laboratory chemicals is paramount for the safety of

personnel and the protection of the environment. This document provides essential safety and

logistical information for the proper disposal of trimethylacetonitrile (also known as

pivalonitrile or tert-butyl cyanide), a flammable and toxic nitrile compound commonly used in

research and development. Adherence to these procedures is critical for minimizing risks and

ensuring regulatory compliance.

I. Immediate Safety and Handling Considerations
Trimethylacetonitrile is a highly flammable liquid and vapor that is toxic if swallowed, in

contact with skin, or if inhaled.[1] It is crucial to handle this chemical in a well-ventilated area,

preferably within a chemical fume hood, and to wear appropriate personal protective equipment

(PPE), including gloves, eye and face protection.[2][3] All sources of ignition must be eliminated

from the handling and storage areas.[2][4][5] Grounding and bonding of containers and

receiving equipment is necessary to prevent static discharge.[1][2]

II. Spill Management
In the event of a spill, evacuate the area and remove all ignition sources.[2][4] For small spills,

absorb the liquid with an inert material such as dry sand or vermiculite.[2][3][4] The absorbent

material should then be collected in a suitable, closed container for disposal as hazardous
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waste.[2][4][5] For larger spills, contain the spill by bunding if possible and prevent entry into

drains.[3][5]

III. Disposal Procedures
Chemical waste generators are responsible for correctly classifying and disposing of chemical

waste in accordance with all applicable local, regional, and national regulations.[4]

Trimethylacetonitrile is classified as a hazardous waste.[4]

Recommended Disposal Methods:

Chemical Incineration: The preferred method of disposal is to burn the chemical in a

chemical incinerator equipped with an afterburner and scrubber.[1][6]

Licensed Waste Disposal Service: For laboratories without incineration facilities, or for larger

quantities, trimethylacetonitrile should be transferred to a suitable container, clearly labeled

as hazardous waste, and collected by a licensed professional waste disposal company.[1][6]

Small Quantity Evaporation (Conditional): For very small quantities, evaporation in a safe,

open area may be permissible, but only if allowed by local regulations and conducted in a

way that prevents exposure to fumes.[1] This method is generally not recommended due to

the chemical's toxicity.

Empty Containers: Empty containers of trimethylacetonitrile should be treated as hazardous

waste, as they may retain chemical residue. They should be properly labeled and disposed of

through the hazardous waste program.

IV. Quantitative Data Summary
The following table summarizes key quantitative data for trimethylacetonitrile, which is

essential for safe handling and disposal planning.
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Property Value Source(s)

CAS Number 630-18-2 [1]

Molecular Formula C5H9N [1]

Molar Mass 83.13 g/mol [1]

Density 0.752 g/mL at 25 °C

Boiling Point 105-106 °C

Melting Point 15-16 °C

Flash Point 4 °C (closed cup)

UN Number 1992 (for transport) [4]

Hazard Class 3 (Flammable Liquid) [4]

Subsidiary Hazard Class 6.1 (Toxic) [4]

V. Experimental Protocols and Methodologies
Protocol for Small Spill Cleanup:

Ensure Safety: Don appropriate PPE (gloves, safety goggles, lab coat). Ensure the area is

well-ventilated and all ignition sources are removed.

Containment: For liquid spills, surround the area with an inert absorbent material (e.g.,

vermiculite, dry sand).

Absorption: Gently cover and absorb the spilled trimethylacetonitrile with the inert material.

Collection: Using non-sparking tools, carefully scoop the contaminated absorbent material

into a designated, labeled, and sealable hazardous waste container.

Decontamination: Clean the spill area with a suitable solvent (e.g., soap and water),

collecting the cleaning materials as hazardous waste.
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Disposal: Seal the hazardous waste container and store it in a designated satellite

accumulation area for pickup by a licensed waste disposal service.

VI. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

trimethylacetonitrile.
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Caption: Decision workflow for the proper disposal of trimethylacetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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